Cas no 1414943-88-6 (Atuveciclib Racemate)

• Product Name: Atuveciclib Racemate
• CAS No: 1414943-88-6
• MF: C₁₈H₁₈FN₅O₂S
• MW: 387.43
• CID: 2760094
• PubChem ID: 71618220
• Update Time: 2025-05-21

Atuveciclib Racemate Chemical and Physical Properties

Names and Identifiers

• BAY-1143572
• BAY1143572
• Atuveciclib Racemate
• Atuveciclib
• BDBM168383
• SCHEMBL14061694
• s8727
• HY-12871A
• 1,3,5-Triazin-2-amine, 4-(4-fluoro-2-methoxyphenyl)-N-[3-[(S-methylsulfonimidoyl)methyl]phenyl]-
• Atuveciclib Racemate; BAY-1143572 Racemate
• NSC786098
• Atuveciclib (BAY-1143572)
• AKOS040732535
• ACWKGTGIJRCOOM-UHFFFAOYSA-N
• 1414943-94-4;Atuveciclib;BAY-1143572 Racemate; BAY1143572; BAY 1143572; BAY-1143572
• 1414943-88-6
• CS-0045131
• BDBM168385
• CS-6307
• 4-(4-fluoro-2-methoxyphenyl)-N-(3-((S-methylsulfonimidoyl)methyl)phenyl)-1,3,5-triazin-2-amine
• CHEMBL4286578
• HY-12871
• MS-26405
• SB19757
• (+)-Atuveciclib
• 1414943-91-1
• NCGC00475726-01
• NSC-786098
• [(3-{[4-(4-fluoro-2-methoxyphenyl)-1,3,5-triazin-2-yl]amino}phenyl)methyl](imino)methyl-??-sulfanone
• DA-50964
• (rac)-4-(4-Fluoro-2-methoxyphenyl)-N-{3-[(S-methylsulfonimidoyl)methyl]phenyl}-1,3,5-triazin-2-amine
• BDBM168384
• Atuveciclib (Racemate)
• (-)-4-(4-Fluoro-2-methoxyphenyl)-N-(3-((S-methylsulfonimidoyl)methyl)phenyl)-1,3,5-triazin-2-amine
• D80409
• 2250279-81-1
• (S)-4-(4-Fluoro-2-methoxyphenyl)-N-(3-((S-methylsulfonimidoyl)methyl)phenyl)-1,3,5-triazin-2-amine
• EX-A2917
• US9669034, 2 (rac)-4-(4-Fluoro-2-methoxyphenyl)-N-{3-[(S-methylsulfonimidoyl)methyl]phenyl}-1,3,5-triazin-2-amine
• BAY-1143572 Racemate
• US9669034, 4 (+)-4-(4-Fluoro-2-methoxyphenyl)-N-{3-[(S-methylsulfonimidoyl)methyl]phenyl}-1,3,5-triazin-2-amine:enantiomer2
• US9669034, 3 (−)-4-(4-Fluoro-2-methoxyphenyl)-N-{3-[(S-methylsulfonimidoyl)methyl]phenyl}-1,3,5-triazin-2-amine;enantiomer1
• BCP30202

• Inchi： 1S/C19H18FN5O2S/c1-27-17-9-14(20)6-7-16(17)18-22-12-23-19(25-18)24-15-5-3-4-13(8-15)10-28(2,26)11-21/h3-9,12,21H,10H2,1-2H3,(H,22,23,24,25)
• InChI Key： SNOOVYXZFQWNDI-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(OC)=C1C1N=C(NC2=CC(=CC=C2)CS(C)(=C=N)=O)N=CN=1)F

Computed Properties

• Exact Mass: 387.11652417g/mol
• Monoisotopic Mass: 387.11652417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 109Ų

Atuveciclib Racemate Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Atuveciclib Racemate

Comprehensive Overview of Atuveciclib Racemate (CAS No. 1414943-88-6): Properties, Applications, and Market Insights

Atuveciclib Racemate (CAS No. 1414943-88-6) is a promising small molecule compound that has garnered significant attention in the field of cancer research and drug development. As a CDK inhibitor, this compound plays a crucial role in modulating cell cycle progression, making it a potential therapeutic agent for various malignancies. The growing interest in Atuveciclib Racemate stems from its unique mechanism of action and its potential to address unmet medical needs in oncology.

The chemical structure of Atuveciclib Racemate features a sophisticated arrangement of functional groups that contribute to its biological activity. Researchers have focused on this compound due to its ability to selectively inhibit cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle. In recent years, the scientific community has shown increasing interest in CDK inhibitors for cancer treatment, particularly for breast cancer and other solid tumors, making Atuveciclib Racemate a subject of intense study.

One of the most frequently asked questions about Atuveciclib Racemate concerns its mechanism of action. The compound works by binding to the ATP-binding pocket of CDKs, thereby preventing the phosphorylation of downstream targets. This action ultimately leads to cell cycle arrest and apoptosis in cancer cells. Current research trends indicate that scientists are particularly interested in combination therapies involving CDK inhibitors, where Atuveciclib Racemate might be used alongside other targeted agents to enhance therapeutic efficacy.

The pharmaceutical applications of Atuveciclib Racemate extend beyond oncology. Recent studies have explored its potential in treating neurodegenerative diseases and inflammatory conditions, as CDKs play roles in these pathological processes as well. This broad spectrum of potential applications makes Atuveciclib Racemate a versatile compound in drug discovery pipelines. Researchers are particularly excited about its possible use in precision medicine approaches, where patient-specific factors could guide its therapeutic application.

From a chemical perspective, Atuveciclib Racemate demonstrates favorable physicochemical properties that contribute to its drug-like characteristics. Its molecular weight, lipophilicity, and solubility profile make it suitable for various formulation approaches. These properties are crucial considerations for pharmaceutical scientists working on drug delivery systems for Atuveciclib Racemate. Current formulation research focuses on improving its bioavailability and targeting specific tissues, addressing common challenges in small molecule drug development.

The market potential for Atuveciclib Racemate is significant, given the growing demand for innovative cancer therapies. Industry analysts predict substantial growth in the CDK inhibitors market, with compounds like Atuveciclib Racemate positioned to capture market share. Pharmaceutical companies are actively investigating this compound, with several preclinical and clinical studies underway. The competitive landscape suggests that Atuveciclib Racemate could become an important player in the targeted cancer therapy space within the next decade.

Recent advancements in synthetic chemistry have improved the production processes for Atuveciclib Racemate, making it more accessible for research and development purposes. Scientists are particularly interested in developing cost-effective synthesis routes for this compound, which could facilitate its transition from laboratory research to clinical applications. These developments align with the broader trend toward sustainable pharmaceutical manufacturing and green chemistry principles in drug production.

Quality control and analytical characterization of Atuveciclib Racemate remain critical aspects of its development. Modern analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, are employed to ensure the purity and consistency of this compound. These quality assurance measures are essential for maintaining research reproducibility and meeting regulatory standards in drug development. The analytical data for Atuveciclib Racemate is increasingly being shared in scientific databases, facilitating collaboration among researchers worldwide.

Looking toward the future, Atuveciclib Racemate represents an exciting opportunity in pharmaceutical research. Its potential applications in personalized medicine, particularly in oncology, align with current trends toward precision therapeutics. As research continues to uncover new insights into its mechanism of action and therapeutic potential, Atuveciclib Racemate may emerge as a valuable tool in the fight against cancer and other diseases. The scientific community eagerly anticipates further clinical data that could validate its therapeutic promise and guide its development path.

For researchers and pharmaceutical professionals seeking information about Atuveciclib Racemate, it's important to consult up-to-date scientific literature and patent databases. The compound's development status, intellectual property landscape, and clinical trial data are evolving rapidly. As interest grows in CDK inhibitors and targeted cancer therapies, Atuveciclib Racemate (CAS No. 1414943-88-6) continues to be a compound worth watching in the coming years.